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Compound of Interest

Compound Name:
3-(4-Chlorophenyl)-4'-

methoxypropiophenone

CAS No.: 111302-55-7

Cat. No.: B038690

Get Quote

Operational Safety Guide: Handling 3-(4-
Chlorophenyl)-4'-methoxypropiophenone
Executive Summary & Hazard Context[1][2][3][4][5]
[6][7][8][9]
3-(4-Chlorophenyl)-4'-methoxypropiophenone (CAS: 111302-55-7) is a halogenated

dihydrochalcone derivative, primarily utilized as a key intermediate in the synthesis of SGLT2

inhibitors (e.g., Dapagliflozin).[1][2]

While often categorized under generic "irritant" protocols, its specific structural features—a

chlorinated aromatic ring coupled with a ketone backbone—dictate a more rigorous safety

approach than standard organic solids. The primary risks are respiratory sensitization from dust

inhalation and dermal absorption leading to chloracnegenic-like irritation or sensitization upon

repeated exposure.[1]
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The Golden Rule: Treat this compound as a potent sensitizer. The goal is zero skin contact and

zero inhalation of particulates.

Hazard Identification & Risk Assessment
Before selecting PPE, you must understand the "Why." This compound presents specific H-

Code risks that drive our protection strategy.

Hazard Class H-Code Description
Operational
Implication

Skin Irritation H315
Causes skin irritation.

[1][3][2]

Zero-Contact Policy:

Double-gloving is

mandatory to prevent

micro-tears from

exposing skin.[1][2]

Eye Irritation H319
Causes serious eye

irritation.[1][3][4][5]

Dust Control: Safety

glasses are

insufficient if powder

is friable; goggles are

required.

STOT SE 3 H335
May cause respiratory

irritation.[1][4]

Engineering Controls:

All handling must

occur within a certified

fume hood.

Acute Tox (Oral) H302*
Harmful if swallowed.

[1]

Hygiene: Rigorous

hand washing post-

doffing; no food/drink

in the lab.

*Note: H302 is applied based on the precautionary principle for halogenated aromatic ketones

where specific LD50 data may be limited.[2]

Personal Protective Equipment (PPE) Matrix
This matrix is designed for the pure solid and standard reaction solutions.[1]
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Hand Protection Strategy
Scientific Rationale: While nitrile is excellent for solids, the ketone moiety in this molecule can

facilitate permeation if the substance is dissolved in low-molecular-weight ketones (e.g.,

acetone).[1][2]

Parameter Recommendation Technical Justification

Material
Nitrile Rubber (Accelerator-free

preferred)

Provides superior chemical

resistance to aromatic

chlorides compared to latex.[1]

[2]

Thickness Minimum 0.11 mm (4-5 mil)

Thin enough for dexterity

(weighing), thick enough to

prevent abrasion

breakthrough.[1][2]

Configuration Double Gloving

Outer: Standard Nitrile

(changed immediately upon

splash).[1] Inner: Extended cuff

Nitrile (tucked under lab coat).

[1]

Incompatibility Latex (Natural Rubber)

DO NOT USE. Latex degrades

rapidly against halogenated

aromatics and offers poor

protection against organic

solvents used in workup.[1]

Respiratory & Eye Protection[1][3][7]
Primary Barrier (Engineering Control): Chemical Fume Hood operating at face velocity 80–

100 fpm.[1]

Secondary Barrier (PPE):

Eyes: Chemical Splash Goggles (Indirect Vented).[1] Why? Fine organic powders can

bypass the side-gaps of safety glasses via electrostatic attraction.[1]
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Respiratory (Outside Hood): If weighing outside a hood is unavoidable (not

recommended), use a P100 (HEPA) half-face respirator.[1][2] A standard N95 is

insufficient for long-duration exposure to sensitizing organic dusts.[1]

Body Protection[9]
Lab Coat: 100% Cotton or Nomex/Kevlar blend.[1] Avoid synthetic blends (polyester) which

can melt into skin if a flammable solvent fire occurs during the reaction phase.[1]

Footwear: Closed-toe, non-perforated leather or chemically resistant synthetic shoes.[1]

Decision Logic for PPE Selection
Visualizing the decision process ensures the correct gear is chosen based on the state of

matter.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 9 Tech Support

https://fluorochem.co.uk/product/F206205/
https://www.lookchem.com/404.htm
https://fluorochem.co.uk/product/F206205/
https://fluorochem.co.uk/product/F206205/
https://fluorochem.co.uk/product/F206205/
https://fluorochem.co.uk/product/F206205/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b038690?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: Handling 3-(4-Chlorophenyl)-
4'-methoxypropiophenone

Determine Physical State

Solid / Powder In Solution / Reaction

REQUIRED PPE:
1. Fume Hood (Sash < 18")

2. Splash Goggles
3. Double Nitrile Gloves

4. Lab Coat

Identify Solvent

DCM, Ethyl Acetate, 
Methanol, Toluene Acetone, MEK

Use Standard Nitrile
(Change on splash)

Use Silver Shield / Laminate
OR Butyl Gloves

Ketones permeate nitrile

Click to download full resolution via product page

Figure 1: PPE Selection Decision Tree.[1][2] Note the specific divergence for ketone-based

solvents due to permeation risks.[1][2]

Operational Protocol: Step-by-Step Handling
This protocol integrates safety into the experimental workflow.[1]

Phase 1: Preparation
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Verify Engineering Controls: Check the fume hood flow monitor. Ensure the sash is at the

working height.

Glove Integrity Check: Perform a "pneumatic test" on your nitrile gloves (trap air and

squeeze) to check for pinholes before donning.[1]

Static Control: This powder is organic and likely electrostatic. Use an anti-static gun or

ionizer bar inside the hood to prevent powder "jumping" during weighing, which reduces

aerosolization.[1]

Phase 2: Weighing & Transfer[10]
Tare First: Place the weighing boat in the balance, tare it, then remove it to the hood to add

the solid. Never add solid to a balance located outside the hood.[1][2]

The "Transfer Tunnel": When moving the solid from the weighing boat to the reaction flask,

use a wide-mouth powder funnel.[1]

Rinse Immediately: Once the solid is in the flask, immediately rinse the funnel and weighing

boat with the reaction solvent (e.g., Methanol or DCM) to trap residual dust into the liquid

phase.

Phase 3: Cleanup & Decontamination[7][10]
Solvent Wipe: Wipe down the balance area and hood surface with a paper towel soaked in

ethanol or isopropanol.

Doffing Sequence:

Wash outer gloves with soap/water before removing.[1]

Remove outer gloves (turn inside out).[1]

Remove goggles.[1]

Remove lab coat.[1]

Remove inner gloves.[1]
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Wash hands with soap and cool water (warm water opens pores, increasing absorption

risk).[1]

Emergency Response & Disposal
Accidental Exposure[5][12]

Skin Contact: Immediately wash with soap and copious amounts of water for 15 minutes.[4]

[5] Do not use organic solvents (ethanol/acetone) to clean skin; this drives the chemical

deeper into the dermis.[1]

Eye Contact: Flush at an eyewash station for 15 minutes, holding eyelids open.[1] Seek

medical attention immediately.

Inhalation: Move to fresh air. If breathing is difficult, provide oxygen (trained personnel only).

[1]

Waste Disposal[4][11]
Classification: This material is a Halogenated Organic Waste.[1]

Segregation: Do not mix with non-halogenated solvents (like pure acetone or methanol) if

your facility separates them, as halogenated waste requires high-temperature incineration

(1100°C+) to prevent dioxin formation.[1][2]

Labeling: Clearly tag waste containers with "Contains Halogenated Organics: 3-(4-
Chlorophenyl)-4'-methoxypropiophenone".

References
PubChem. (n.d.).[1][6] 3-(4-Chlorophenyl)-4'-methoxypropiophenone (Compound).[1][2]

[7][6][8] National Library of Medicine.[1] Retrieved October 26, 2023, from [Link][1]

Occupational Safety and Health Administration (OSHA). (n.d.).[1] Personal Protective

Equipment: Chemical Resistance Selection. United States Department of Labor.[1] Retrieved

October 26, 2023, from [Link][1]

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 9 Tech Support

https://fluorochem.co.uk/product/F206205/
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJqNGhtcXd5cGZ3cjBwY2x4cGlqZnVrcmpocm84IiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiMjA3MDItNzctNl9NU0lPNDEzX05lb2hlc3BlcmlkaW4gZGloeWRyb2NoYWxjb25lLnBkZlwiOyBmaWxlbmFtZSo9VVRGLTgnJzIwNzAyLTc3LTZfTVNJTzQxM19OZW9oZXNwZXJpZGluJTIwZGloeWRyb2NoYWxjb25lLnBkZiIsImNvbnRlbnRfdHlwZSI6ImFwcGxpY2F0aW9uL3BkZiIsInNlcnZpY2VfbmFtZSI6ImxvY2FsIn0sInB1ciI6ImJsb2Jfa2V5In19--034781d93b6029c335aadd290e1c26bba7882fe0/20702-77-6_MSIO413_Neohesperidin%20dihydrochalcone.pdf
https://www.fishersci.com/store/msds?partNumber=AAH5020406&productDescription=3-4-CHLROPHENL+PROPIONIC+A+5G&vendorId=VN00024248&countryCode=US&language=en
https://fluorochem.co.uk/product/F206205/
https://fluorochem.co.uk/product/F206205/
https://fluorochem.co.uk/product/F206205/
https://fluorochem.co.uk/product/F206205/
https://fluorochem.co.uk/product/F206205/
https://www.lookchem.com/404.htm
https://www.benchchem.com/product/b038690/docs?utm_src=pdf-body#personal-protective-equipment-for-handling-3-4-chlorophenyl-4-methoxypropiophenone
https://www.benchchem.com/product/b038690/docs?utm_src=pdf-body#personal-protective-equipment-for-handling-3-4-chlorophenyl-4-methoxypropiophenone
https://fluorochem.co.uk/product/F206205/
https://pubchem.ncbi.nlm.nih.gov/compound/1-_4-Chlorophenyl_-3-_4-methoxyphenyl_propan-1-one
https://www.benchchem.com/product/b038690/docs?utm_src=pdf-body#personal-protective-equipment-for-handling-3-4-chlorophenyl-4-methoxypropiophenone
https://fluorochem.co.uk/product/F206205/
https://www.lookchem.com/404.htm
https://www.echemi.com/sds/4-chloro-3-4-methoxyphenylpropiophenone-pd180810117538.html
https://pubchem.ncbi.nlm.nih.gov/compound/1-_4-Chlorophenyl_-3-_4-methoxyphenyl_propan-1-one
https://pubchem.ncbi.nlm.nih.gov/compound/7015865
https://fluorochem.co.uk/product/F206205/
https://pubchem.ncbi.nlm.nih.gov/compound/7015865
https://fluorochem.co.uk/product/F206205/
https://fluorochem.co.uk/product/F206205/
https://fluorochem.co.uk/product/F206205/
https://www.osha.gov/personal-protective-equipment
https://fluorochem.co.uk/product/F206205/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b038690?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


European Chemicals Agency (ECHA). (n.d.).[1] C&L Inventory: 3-(4-chlorophenyl)-1-(4-

methoxyphenyl)propan-1-one.[1][2] Retrieved October 26, 2023, from [Link][1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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